Cas no 61204-03-3 (trans-4-(4-Heptylcyclohexyl)benzonitrile)
Technical Introduction:
trans-4-(4-Heptylcyclohexyl)benzonitrile is a liquid crystalline compound characterized by its stable cyclohexylbenzonitrile core and extended heptyl chain. This structure imparts high thermal stability, broad mesophase range, and excellent dielectric anisotropy, making it suitable for advanced liquid crystal displays (LCDs) and electro-optical applications. Its trans-configuration ensures low viscosity and fast response times, critical for high-performance devices. The compound exhibits good solubility in common LC mixtures, enabling precise tuning of optical and electro-optic properties. Its chemical robustness and compatibility with other mesogens enhance its utility in formulating high-resolution, low-power-consumption displays.

61204-03-3 structure
Product name:trans-4-(4-Heptylcyclohexyl)benzonitrile
trans-4-(4-Heptylcyclohexyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(trans-4-Heptylcyclohexyl)benzonitrile
- trans-4-(4-n-Heptylcyclohexyl)benzonitrile
- TRANS-4-(4-HEPTYLCYCLOHEXYL)BENZONITRILE
- 4-(trans-4-n-heptylcyclohexyl)-benzonitrile
- 4-Trans-Heptylcyclohexylcyanobenzene
- 4-Trans-N-HeptylcyclohexylBenzonitrile
- PCH-7
- trans-4-Heptyl(4-cyanophenyl)cyclohexane
- trans-4-n-heptyl-(4'-cyanophenyl)-cyclohexane
- Benzonitrile,4-(4-heptylcyclohexyl)-, trans-
- 4-(trans-4-n-Heptylcyclohexyl)benzonitrile
- 4-(trans-4'-n-Heptylcyclohexyl)-1-cyanobenzene
- 7PCH
- Licristal S 1115
- PCH 7
- S 1115
- p-trans-4-Heptylcyclohexylbenzonitrile
- trans-4-Heptyl-1-(4-cyanophenyl)cyclohexane
- 4-(4-Heptylcyclohexyl)benzonitrile
- Benzonitrile, 4-(trans-4-heptylcyclohexyl)-
- p-(4-Heptylcyclohexyl)benzonitrile
- trans-4-(4-Heptylcyclohexylbenzonitrile
- NSGMZTNTQKRAFA-UHFFFAOYSA-
- NSGMZTNTQKRAFA-UHFFFAOYSA-N
- SCHEMBL2461897
- DTXSID601007025
- F16590
- 4-(4-Heptylcyclohexyl)benzonitrile #
- FT-0757345
- DS-6479
- MFCD17015072
- NS00053426
- InChI=1/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
- EINECS 262-658-7
- 61204-03-3
- C20H29N
- 62788-07-2
- SB66867
- SCHEMBL261098
- CS-0061492
- DTXSID60886423
- A923974
- AKOS016014056
- FT-0735811
- AKOS015917953
- DA-22529
- NSGMZTNTQKRAFA-UAPYVXQJSA-N
- trans-4-(4-Heptylcyclohexyl)benzonitrile
-
- MDL: MFCD01941020
- Inchi: 1S/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
- InChI Key: NSGMZTNTQKRAFA-UHFFFAOYSA-N
- SMILES: N#CC1C([H])=C([H])C(=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 283.23000
- Monoisotopic Mass: 283.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 7.7
Experimental Properties
- Density: 0.96
- Melting Point: 33℃
- Boiling Point: 409.2°C at 760 mmHg
- Flash Point: 202.6°C
- Refractive Index: 1.518
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 23.79000
- LogP: 6.19258
- Solubility: Slightly soluble in water.
trans-4-(4-Heptylcyclohexyl)benzonitrile Security Information
- Hazard Statement: H302
- TSCA:Yes
trans-4-(4-Heptylcyclohexyl)benzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
trans-4-(4-Heptylcyclohexyl)benzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T252815-100mg |
trans-4-(4-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 100mg |
$ 320.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1132132-5g |
trans-4-(4-n-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 98% | 5g |
¥495.00 | 2024-05-06 | |
Ambeed | A197674-1g |
4-(trans-4-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 97% | 1g |
$19.0 | 2025-02-24 | |
Chemenu | CM160773-1g |
4-(trans-4-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 95% | 1g |
$18 | 2022-08-31 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T27080-1g |
4-(trans-4-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 97% | 1g |
¥64.0 | 2024-07-18 | |
eNovation Chemicals LLC | D960089-10g |
trans-4-(4-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 97% | 10g |
$150 | 2024-06-06 | |
abcr | AB349662-1 g |
trans-4-(4-n-Heptylcyclohexyl)benzonitrile; . |
61204-03-3 | 1 g |
€101.30 | 2023-07-19 | ||
TRC | T252815-250mg |
trans-4-(4-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 250mg |
$ 635.00 | 2022-06-03 | ||
Chemenu | CM160773-10g |
4-(trans-4-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 95% | 10g |
$179 | 2021-06-15 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RZ403-200mg |
trans-4-(4-Heptylcyclohexyl)benzonitrile |
61204-03-3 | 97% | 200mg |
111.0CNY | 2021-07-12 |
trans-4-(4-Heptylcyclohexyl)benzonitrile Related Literature
-
Pekka Tallavaara,Jukka Jokisaari Phys. Chem. Chem. Phys. 2008 10 1681
-
2. An investigation into the structure, chemical-shift anisotropies and J couplings of tetrafluoro-1,4-benzoquinone partially oriented in liquid-crystalline solutionsDonata Catalano,Carlo Alberto Veracini,Giuseppe Chidichimo,Marcello Longeri J. Chem. Soc. Faraday Trans. 2 1981 77 2267
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